2-[5-bromo-3-(trifluoroacetyl)-1H-indol-1-yl]-N-(2-fluorophenyl)acetamide

• Molecular Formula: C18H11BrF4N2O2
• Molecular Weight: 443.2 g/mol
• IUPAC Name: 2-[5-bromo-3-(2,2,2-trifluoroacetyl)indol-1-yl]-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C18H11BrF4N2O2/c19-10-5-6-15-11(7-10)12(17(27)18(21,22)23)8-25(15)9-16(26)24-14-4-2-1-3-13(14)20/h1-8H,9H2,(H,24,26)
• InChI Key: XUVPCWXSQAKFOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CN2C=C(C3=C2C=CC(=C3)Br)C(=O)C(F)(F)F)F

Description

2-[5-bromo-3-(trifluoroacetyl)-1H-indol-1-yl]-N-(2-fluorophenyl)acetamide is a synthetic compound that belongs to the indole family. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications

Preparation Methods

The synthesis of 2-[5-bromo-3-(trifluoroacetyl)-1H-indol-1-yl]-N-(2-fluorophenyl)acetamide involves a multi-step reaction sequence. One common method includes the initial trifluoroacetic acid-mediated Beckmann rearrangement of oximes derived from 1-(2,5-diaryl-1H-indol-7-yl)ethanones. This is followed by trifluoroacetylation of the resulting N-(2,5-diaryl-1H-indol-7-yl)-acetamides with trifluoroacetic anhydride . The reaction conditions typically involve the use of solvents like acetonitrile and reagents such as trifluoroacetic acid and trifluoroacetic anhydride .

Chemical Reactions Analysis

2-[5-bromo-3-(trifluoroacetyl)-1H-indol-1-yl]-N-(2-fluorophenyl)acetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using common reducing agents like sodium borohydride.

Substitution: Electrophilic substitution reactions are common due to the presence of the indole nucleus, which is highly reactive towards electrophiles.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and electrophiles like halogens. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-[5-bromo-3-(trifluoroacetyl)-1H-indol-1-yl]-N-(2-fluorophenyl)acetamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound has potential antiplasmodial properties and has been evaluated for its activity against Plasmodium falciparum.

Industry: The compound can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-[5-bromo-3-(trifluoroacetyl)-1H-indol-1-yl]-N-(2-fluorophenyl)acetamide involves its interaction with specific molecular targets. For instance, its antiplasmodial activity is attributed to its ability to inhibit the enzyme lactate dehydrogenase in Plasmodium falciparum . This inhibition disrupts the parasite’s metabolic processes, leading to its death.

Comparison with Similar Compounds

Similar compounds to 2-[5-bromo-3-(trifluoroacetyl)-1H-indol-1-yl]-N-(2-fluorophenyl)acetamide include other indole derivatives such as:

N-(3-trifluoroacetyl-indol-7-yl)acetamides: These compounds have similar structural features and biological activities.

Indole-3-acetic acid derivatives: Known for their plant hormone activity and diverse biological applications.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties.